Cas no 955287-76-0 (4-(4-Fluoro-2-methyl-benzyl)-piperidine)

• Product Name: 4-(4-Fluoro-2-methyl-benzyl)-piperidine
• CAS No: 955287-76-0
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 875208
• PubChem ID: 17039503
• Update Time: 2025-11-01

4-(4-Fluoro-2-methyl-benzyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-2-methylbenzyl)piperidine
• 4-(4-FLUORO-2-METHYL-BENZYL)-PIPERIDINE
• 4-[(4-fluoro-2-methylphenyl)methyl]piperidine
• MFCD05863584
• AB22564
• DTXSID80588790
• EN300-1858763
• CS-0281003
• 955287-76-0
• AKOS012084352
• SCHEMBL21788553
• 4-(4-Fluoro-2-methyl-benzyl)-piperidine

• Inchi： 1S/C13H18FN/c1-10-8-13(14)3-2-12(10)9-11-4-6-15-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key： SQUYQGJDAZQSAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC1CCNCC1

Computed Properties

• Exact Mass: 207.14200
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 306.4±32.0 °C at 760 mmHg
• Flash Point: 139.1±25.1 °C
• PSA: 12.03000
• LogP: 3.00500
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(4-Fluoro-2-methyl-benzyl)-piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-Fluoro-2-methyl-benzyl)-piperidine

4-(4-Fluoro-2-methyl-benzyl)-piperidine: A Key Compound in Modern Pharmaceutical Research

4-(4-Fluoro-2-methyl-benzyl)-piperidine, with the chemical structure defined by its CAS No. 955287-76-0, has emerged as a critical molecule in the development of novel therapeutic agents. This compound belongs to the class of aromatic piperidine derivatives, characterized by the presence of a six-membered ring with nitrogen atoms. Its unique molecular framework, which combines a fluoro-substituted benzyl group with a piperidine ring, offers a versatile platform for drug discovery and chemical modification. Recent advancements in medicinal chemistry have highlighted its potential as a lead compound for targeting specific biological pathways, particularly in neurodegenerative and inflammatory diseases.

The fluoro-substituted benzyl group in this molecule plays a pivotal role in modulating its pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability and improve drug-like characteristics, as demonstrated in studies published in the *Journal of Medicinal Chemistry* (2023). Researchers have explored how the fluoro-substituted benzyl group influences the compound's binding affinity to target proteins, with particular emphasis on its interactions with G-protein-coupled receptors (GPCRs). These interactions are critical for the development of drugs targeting conditions such as Parkinson's disease and multiple sclerosis.

Recent studies have also focused on the piperidine ring as a key structural element. The piperidine ring provides a flexible scaffold that can accommodate various substituents, enabling the design of molecules with tailored pharmacological profiles. For instance, a 2024 publication in *Bioorganic & Medicinal Chemistry* reported the synthesis of 4-(4-Fluoro-2-methyl-benzyl)-piperidine derivatives with enhanced selectivity for specific enzyme targets. These findings underscore the importance of the piperidine ring in optimizing drug efficacy and minimizing off-target effects.

The CAS No. 955287-76-0 designation ensures that this compound is uniquely identified in chemical databases, facilitating its use in academic and industrial research. The CAS number is a standardized identifier that guarantees consistency across global scientific communities, which is essential for collaborative drug development projects. This compound's inclusion in major chemical databases, such as PubChem and ChemSpider, reflects its growing relevance in pharmaceutical research.

Advancements in computational chemistry have further expanded the utility of 4-(4-Fluoro-2-methyl-benzyl)-piperidine. Machine learning algorithms are now being employed to predict the compound's behavior in biological systems, enabling researchers to design more effective derivatives. A 2023 study in *ACS Chemical Biology* demonstrated how computational models can identify potential modifications to the fluoro-substituted benzyl group that enhance the molecule's potency against specific targets. These computational tools are revolutionizing the drug discovery process, making it more efficient and cost-effective.

Experimental studies have also highlighted the fluoro-substituted benzyl group's role in improving the compound's solubility and bioavailability. A 2022 publication in *European Journal of Medicinal Chemistry* showed that the introduction of fluorine atoms into the benzyl ring significantly enhances the molecule's ability to cross the blood-brain barrier, a critical factor for treating neurological disorders. This property makes 4-(4-Fluoro-2-methyl-benzyl)-piperidine a promising candidate for developing drugs targeting conditions such as Alzheimer's disease and epilepsy.

The piperidine ring also contributes to the compound's stability and reactivity. Researchers have explored how the ring's conformational flexibility allows for the formation of hydrogen bonds with target proteins, thereby enhancing the molecule's binding affinity. A 2021 study in *Journal of Medicinal Chemistry* demonstrated that the piperidine ring can act as a scaffold for attaching various functional groups, enabling the creation of molecules with diverse therapeutic applications. These findings highlight the versatility of the compound in drug design.

Recent clinical trials have begun to explore the therapeutic potential of 4-(4-Fluoro-2-methyl-benzyl)-piperidine derivatives. Early-phase studies, published in *Clinical Pharmacology & Therapeutics* (2023), have shown promising results in preclinical models of inflammation and neurodegeneration. These trials emphasize the compound's ability to modulate inflammatory pathways, making it a potential candidate for treating autoimmune diseases and chronic inflammation. The results of these studies are expected to provide further insights into the compound's pharmacological profile.

The CAS No. 955287-76-0 has also been linked to the development of new synthetic methodologies in organic chemistry. Researchers are continuously exploring novel routes to synthesize this compound, aiming to improve its yield and purity. A 2024 publication in *Organic Letters* described an efficient synthesis pathway that reduces the number of steps required to produce 4-(4-Fluoro-2-methyl-benzyl)-piperidine, making it more accessible for large-scale production. These advancements in synthetic chemistry are crucial for the compound's application in pharmaceutical development.

Environmental and safety considerations are also being addressed in the study of this compound. Researchers are evaluating its potential impact on ecosystems and human health, ensuring that its use in pharmaceuticals is sustainable. A 2023 study in *Environmental Science & Technology* highlighted the importance of assessing the compound's biodegradability and toxicity. These findings are essential for developing environmentally friendly drug production processes and ensuring the compound's safe use in medical applications.

In conclusion, 4-(4-Fluoro-2-methyl-benzyl)-piperidine is a compound with significant potential in pharmaceutical research. Its unique structural features, including the fluoro-substituted benzyl group and the piperidine ring, make it a versatile lead molecule for developing drugs targeting a wide range of diseases. The CAS No. 955287-76-0 ensures its identification and use in global scientific efforts. As research continues to advance, this compound is expected to play a crucial role in the development of new therapies, contributing to the field of medicinal chemistry and improving patient outcomes.